Cas no 1173158-67-2 (benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate)
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28287066
- benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate
- SCHEMBL3421001
- 1173158-67-2
-
- Inchi: 1S/C17H19NO3/c19-11-10-14-6-8-15(9-7-14)12-18-17(20)21-13-16-4-2-1-3-5-16/h1-9,19H,10-13H2,(H,18,20)
- InChI Key: ZQCOCYLSJQABLL-UHFFFAOYSA-N
- SMILES: O(C(NCC1C=CC(=CC=1)CCO)=O)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 285.13649347g/mol
- Monoisotopic Mass: 285.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.6Ų
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28287066-0.05g |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate |
1173158-67-2 | 0.05g |
$1020.0 | 2023-05-25 | ||
| Enamine | EN300-28287066-0.1g |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate |
1173158-67-2 | 0.1g |
$1068.0 | 2023-05-25 | ||
| Enamine | EN300-28287066-0.25g |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate |
1173158-67-2 | 0.25g |
$1117.0 | 2023-05-25 | ||
| Enamine | EN300-28287066-0.5g |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate |
1173158-67-2 | 0.5g |
$1165.0 | 2023-05-25 | ||
| Enamine | EN300-28287066-1.0g |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate |
1173158-67-2 | 1g |
$1214.0 | 2023-05-25 | ||
| Enamine | EN300-28287066-2.5g |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate |
1173158-67-2 | 2.5g |
$2379.0 | 2023-05-25 | ||
| Enamine | EN300-28287066-5.0g |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate |
1173158-67-2 | 5g |
$3520.0 | 2023-05-25 | ||
| Enamine | EN300-28287066-10.0g |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate |
1173158-67-2 | 10g |
$5221.0 | 2023-05-25 |
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate
Comprehensive Overview of Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate (CAS No. 1173158-67-2)
Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate (CAS No. 1173158-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate functional group and hydroxyethyl substituent, is widely studied for its potential applications in drug development and material science. Its molecular structure combines a benzyl group with a phenylmethyl backbone, making it a versatile intermediate in synthetic chemistry.
In recent years, the demand for benzyl carbamate derivatives has surged due to their role in designing targeted therapeutics and biocompatible materials. Researchers are particularly interested in its hydrophilic-lipophilic balance, which is critical for enhancing drug solubility and bioavailability. The CAS No. 1173158-67-2 is frequently cited in patents and academic papers, reflecting its importance in medicinal chemistry and bioconjugation strategies.
One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate. With growing emphasis on green chemistry, researchers are investigating catalytic processes and solvent-free reactions to produce this compound efficiently. This aligns with broader industry trends toward reducing environmental impact while maintaining high purity and yield.
Another area of interest is the compound's potential role in prodrug design. Prodrugs are inactive precursors that convert into active drugs within the body, and carbamate-based structures like CAS No. 1173158-67-2 are often used to improve pharmacokinetics. This has led to increased searches for "carbamate prodrug applications" and "hydroxyethylphenyl derivatives in medicine," highlighting its relevance in modern pharmacology.
From a technical perspective, the spectroscopic properties of Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate are well-documented. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, making it a reliable reference standard in analytical laboratories. Its stability under various conditions is also a key focus, particularly for storage and transportation in the pharmaceutical supply chain.
In summary, Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate (CAS No. 1173158-67-2) represents a critical building block in advanced chemical synthesis. Its applications span drug discovery, material science, and biotechnology, driven by its adaptable chemical framework. As research continues to evolve, this compound is poised to play a pivotal role in addressing challenges related to drug delivery and sustainable manufacturing.
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